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Compound of Interest

Compound Name: Saliphenylhalamide

Cat. No.: B1253270

Get Quote

This document provides immediate safety and logistical information for the proper disposal of

Saliphenylhalamide, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are designed for researchers, scientists,

and drug development professionals.

Hazard Summary
Saliphenylhalamide is a chemical compound that requires careful handling and disposal due

to its potential health hazards. All personnel should be familiar with the following hazard

information before working with this compound.
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264, P270,

P301+P312+P330

Skin irritation (Category 2) H315: Causes skin irritation
P264, P280, P302+P352,

P332+P313, P362

Eye irritation (Category 2A)
H319: Causes serious eye

irritation

P280, P305+P351+P338,

P337+P313

Specific target organ toxicity -

single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation

P261, P271,

P304+P340+P312,

P403+P233, P405

Proper Disposal Procedure
The primary and critical instruction for the disposal of Saliphenylhalamide is to dispose of the

contents and container to an approved waste disposal plant[1][2]. Do not dispose of

Saliphenylhalamide down the drain or in regular trash. It must be managed as hazardous

chemical waste.

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling Saliphenylhalamide for disposal,

ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety glasses with side shields or goggles.

A lab coat.

If working with powder or creating dust, use a fume hood and consider respiratory

protection.

Waste Collection:
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Collect all waste Saliphenylhalamide, including unused product and any grossly

contaminated materials (e.g., weighing boats, pipette tips), in a designated and clearly

labeled hazardous waste container.

The container must be compatible with the chemical, in good condition, and have a secure

lid.

Label the waste container with "Hazardous Waste" and the full chemical name:

"Saliphenylhalamide". Include the approximate quantity and date.

Storage of Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area

(SAA) within the laboratory.

The storage area should be secure, well-ventilated, and away from incompatible

materials[1].

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department to arrange

for the pickup and disposal of the hazardous waste.

Follow all institutional procedures for waste pickup requests. Do not attempt to transport

the hazardous waste yourself.

Decontamination of Empty Containers:

Thoroughly rinse empty Saliphenylhalamide containers with a suitable solvent (e.g.,

acetone or ethanol) three times.

Collect the rinsate as hazardous waste in your designated liquid hazardous waste

container.

Once triple-rinsed, the container can be disposed of as non-hazardous lab glass or plastic,

or as directed by your institution's policies. Deface the original label before disposal.

Spill Cleanup:
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In the event of a spill, evacuate the area if necessary.

Wear appropriate PPE.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,

sand).

Carefully sweep or scoop up the absorbed material and place it in the designated

hazardous waste container.

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

For large spills, contact your EH&S department immediately.

Disposal Workflow
The following diagram outlines the decision-making process and necessary steps for the safe

disposal of Saliphenylhalamide.
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Workflow for the safe disposal of Saliphenylhalamide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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